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Compound of Interest

Compound Name: SR12813

Cat. No.: B1662164 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is a critical component of laboratory safety and environmental

stewardship. This guide provides essential safety and logistical information for the proper

disposal of SR12813, a potent pregnane X receptor (PXR) agonist and HMG-CoA reductase

inhibitor.[1][2]

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for SR12813
is not publicly available. The following procedures are based on general best practices for the

disposal of research-grade chemical compounds. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all federal, state, and local regulations.

Chemical and Physical Properties of SR12813
A clear understanding of a compound's properties is fundamental to its safe handling and

disposal. Below is a summary of the available data for SR12813.
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Property Value Reference

Chemical Name

[[3,5-Bis(1,1-dimethylethyl)-4-

hydroxyphenyl]ethenylidene]bi

s-phosphonic acid tetraethyl

ester

[2]

Molecular Formula C24H42O7P2 [1]

Molecular Weight 504.53 g/mol [1]

CAS Number 126411-39-0 [1]

Purity ≥98% (HPLC) [2]

Solubility
DMSO: 100 mg/mL (198.2

mM)
[1]

Storage 3 years at -20°C (powder) [1]

Step-by-Step Disposal Protocol for SR12813
The following protocol outlines a general procedure for the safe disposal of SR12813 and its

associated waste.

1. Personal Protective Equipment (PPE): Before handling SR12813 for disposal, ensure you

are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired SR12813 powder, as well as any contaminated

materials such as weigh boats, pipette tips, and gloves, in a dedicated, clearly labeled

hazardous waste container.
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Liquid Waste: Solutions containing SR12813 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless approved by your EHS department.

Sharps: Any sharps, such as needles or broken glass contaminated with SR12813, must be

disposed of in a designated sharps container for chemical waste.

3. Container Labeling: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "SR12813" or "[[3,5-Bis(1,1-dimethylethyl)-4-

hydroxyphenyl]ethenylidene]bis-phosphonic acid tetraethyl ester"

The approximate concentration and quantity of the waste

The date of accumulation

4. Storage of Hazardous Waste: Store sealed hazardous waste containers in a designated and

secure satellite accumulation area within the laboratory. This area should be away from general

laboratory traffic and incompatible materials.

5. Final Disposal: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste. Follow all institutional and regulatory procedures for waste

manifest and handover. Never dispose of SR12813 down the drain or in the regular trash.

Experimental Protocol: General Chemical Waste
Neutralization (Illustrative)
While a specific neutralization protocol for SR12813 is not available, a general approach for

many organic compounds involves chemical degradation. This should only be performed by

trained personnel and with the explicit approval and guidance of your EHS department. A

hypothetical example for a similar compound might involve:

Selection of a suitable oxidizing agent: Based on the chemical structure, an agent like

sodium hypochlorite (bleach) or potassium permanganate might be considered.
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Reaction setup: In a properly functioning chemical fume hood, the waste solution would be

slowly added to a stirred solution of the oxidizing agent in an appropriate solvent.

Monitoring: The reaction would be monitored for signs of completion, such as a color change

or cessation of gas evolution.

Quenching and Workup: Any excess oxidizing agent would be quenched with a suitable

reducing agent. The resulting mixture would then be neutralized.

Final Disposal: The neutralized solution would still be collected as hazardous waste for

professional disposal, as it may contain byproducts that are not suitable for drain disposal.

It is crucial to reiterate that this is an illustrative example and not a validated protocol for

SR12813.

SR12813 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SR12813.
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SR12813 Disposal Workflow Diagram

By adhering to these general guidelines and consulting with your institution's safety

professionals, you can ensure the safe and compliant disposal of SR12813, protecting both

yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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